Cas no 2680796-49-8 (benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate)

Benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate is a heterocyclic compound featuring a 1,3,4-oxadiazole core functionalized with a cyano group and a benzyl carbamate moiety. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The 5-cyano substitution enhances reactivity, enabling further derivatization, while the benzyl carbamate group offers stability and controlled deprotection under mild conditions. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic frameworks, contributing to advancements in drug discovery and material science.
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate structure
2680796-49-8 structure
Product Name:benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate
CAS No:2680796-49-8
MF:C11H8N4O3
MW:244.206221580505
CID:5648675
PubChem ID:165911258
Update Time:2025-10-29

benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28277753
    • benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate
    • 2680796-49-8
    • Inchi: 1S/C11H8N4O3/c12-6-9-14-15-10(18-9)13-11(16)17-7-8-4-2-1-3-5-8/h1-5H,7H2,(H,13,15,16)
    • InChI Key: HSYXYACSGAPRNQ-UHFFFAOYSA-N
    • SMILES: O(C(NC1=NN=C(C#N)O1)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 244.05964013g/mol
  • Monoisotopic Mass: 244.05964013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 101Ų

benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28277753-0.05g
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate
2680796-49-8 95.0%
0.05g
$1452.0 2025-03-19
Enamine
EN300-28277753-0.1g
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate
2680796-49-8 95.0%
0.1g
$1521.0 2025-03-19
Enamine
EN300-28277753-0.25g
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate
2680796-49-8 95.0%
0.25g
$1591.0 2025-03-19
Enamine
EN300-28277753-0.5g
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate
2680796-49-8 95.0%
0.5g
$1660.0 2025-03-19
Enamine
EN300-28277753-1.0g
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate
2680796-49-8 95.0%
1.0g
$1729.0 2025-03-19
Enamine
EN300-28277753-2.5g
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate
2680796-49-8 95.0%
2.5g
$3389.0 2025-03-19
Enamine
EN300-28277753-5.0g
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate
2680796-49-8 95.0%
5.0g
$5014.0 2025-03-19
Enamine
EN300-28277753-10.0g
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate
2680796-49-8 95.0%
10.0g
$7435.0 2025-03-19
Enamine
EN300-28277753-1g
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate
2680796-49-8
1g
$1729.0 2023-09-09
Enamine
EN300-28277753-5g
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate
2680796-49-8
5g
$5014.0 2023-09-09

Additional information on benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate

Comprehensive Overview of Benzyl N-(5-Cyano-1,3,4-oxadiazol-2-yl)carbamate (CAS No. 2680796-49-8)

Benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. With the CAS registry number 2680796-49-8, this compound belongs to the class of 1,3,4-oxadiazole derivatives, which are known for their diverse biological activities. The presence of both cyano and carbamate functional groups in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to the development of novel therapeutics for conditions such as inflammation, microbial infections, and metabolic disorders. The compound's oxadiazole ring is a key structural motif that contributes to its stability and reactivity, making it a valuable building block in synthetic chemistry.

One of the most frequently searched questions about benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate relates to its synthesis methods. The compound is typically prepared through multi-step organic reactions, starting from readily available precursors such as hydrazine derivatives and benzyl chloroformate. Optimizing the yield and purity of this compound is a common challenge, and recent advancements in green chemistry have introduced more sustainable approaches, such as catalyst-free reactions and solvent-free conditions.

The pharmacological potential of 1,3,4-oxadiazole derivatives has been a hot topic in academic and industrial research. Studies suggest that benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate may exhibit enzyme inhibitory activity, particularly against targets like tyrosine kinases and phosphodiesterases. These properties align with current trends in precision medicine, where researchers aim to design highly specific molecules for targeted therapies. Additionally, its cyano group offers opportunities for further derivatization, enabling the creation of libraries of analogs for high-throughput screening.

From an industrial perspective, the compound's stability and solubility profile are critical factors for its adoption in large-scale applications. Recent discussions in chemical forums highlight the need for improved formulation strategies to enhance its bioavailability when used in drug delivery systems. Moreover, its compatibility with polymeric matrices makes it a candidate for advanced materials, such as controlled-release coatings and biodegradable polymers.

Environmental and regulatory considerations are also shaping the discourse around benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate. As the chemical industry moves toward sustainable practices, researchers are evaluating the compound's ecotoxicity and biodegradability. Computational tools like QSAR models are being employed to predict its environmental impact, addressing concerns raised by regulatory bodies and green chemistry advocates.

In summary, benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate (CAS No. 2680796-49-8) represents a promising candidate for multiple applications, from pharmaceuticals to advanced materials. Its unique chemical structure, combined with ongoing research into its biological activities and synthetic pathways, ensures its relevance in contemporary scientific endeavors. As interest in heterocyclic chemistry continues to grow, this compound is poised to play a pivotal role in future innovations.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd